N-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-3-chloro-4-fluorobenzenesulfonamide

• IUPAC Name: N-[[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl]-3-chloro-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C19H19ClFN3O2S2/c20-15-11-14(5-6-16(15)21)28(25,26)22-12-13-7-9-24(10-8-13)19-23-17-3-1-2-4-18(17)27-19/h1-6,11,13,22H,7-10,12H2
• InChI Key: JJBRGZFBKIUSNS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C2=CC(=C(C=C2)F)Cl)C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H19ClFN3O2S2
• Molecular Weight: 440.0 g/mol

Description

“N-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-3-chloro-4-fluorobenzenesulfonamide” is a compound that contains a benzothiazole ring, which is a heterocyclic compound. Benzothiazole derivatives have been found to exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using various spectroscopic techniques. For instance, IR, 1H, 13C NMR, and mass spectral data can be used.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions. For example, they can be used as reactants or reaction intermediates for the synthesis of a variety of fused heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined using various techniques. For instance, the yield, melting point, and IR spectrum can be measured.

Scientific Research Applications

Anti-Inflammatory Properties

. . .

Inhibition of Albumin Denaturation

. This suggests that these compounds could be useful in the treatment of diseases where albumin denaturation plays a role.

Molecular Docking Studies

. This can provide valuable insights into the interaction of these compounds with their target proteins and can guide the design of new drugs.

Anti-Proliferative Properties

. This suggests that it could have potential applications in cancer treatment.

Safety And Hazards

The safety and hazards associated with benzothiazole derivatives can vary depending on their specific structure. Some benzothiazole derivatives have shown cytotoxicity against certain human cancer cell lines.

Future Directions

The future directions in the research of benzothiazole derivatives could involve the design and synthesis of new derivatives with improved pharmacological profiles. Molecular docking studies can be used to check the three-dimensional geometrical view of the ligand binding to their protein receptor.